2,4-Diphenyl-6-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-1,3,5-triazine

Specification

• Molecular Formula: C33H30BN3O2
• Molecular Weight: 511.4 g/mol
• IUPAC Name: 2,4-diphenyl-6-[3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]phenyl]-1,3,5-triazine
• Standard InChI: InChI=1S/C33H30BN3O2/c1-32(2)33(3,4)39-34(38-32)28-20-18-23(19-21-28)26-16-11-17-27(22-26)31-36-29(24-12-7-5-8-13-24)35-30(37-31)25-14-9-6-10-15-25/h5-22H,1-4H3
• Standard InChI Key: BCRZRWDFKIZQRP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C3=CC(=CC=C3)C4=NC(=NC(=N4)C5=CC=CC=C5)C6=CC=CC=C6

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound features a central 1,3,5-triazine ring substituted at the 2-, 4-, and 6-positions. The 2- and 4-positions are occupied by phenyl groups, while the 6-position is linked to a biphenyl moiety bearing a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl (pinacol boronic ester) group. This configuration confers unique electronic and steric properties, making it a versatile intermediate in transition metal-catalyzed reactions.

Table 1: Molecular Identity

Property	Value
IUPAC Name	2,4-Diphenyl-6-[3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phenyl]-1,3,5-triazine
Molecular Formula	C₃₃H₃₀BN₃O₂
Molecular Weight	511.4 g/mol
CAS Registry Numbers	1269508-31-7, 1219956-23-6†
SMILES	B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C3=CC(=CC=C3)C4=NC(=NC(=N4)C5=CC=CC=C5)C6=CC=CC=C6

†Discrepancies in CAS numbers may reflect structural variants or registry updates.

Structural Variants

A related compound with a single phenyl group at the boronic ester position (C₂₇H₂₆BN₃O₂, MW 435.33 g/mol) has been reported, highlighting the impact of substituents on reactivity. The biphenyl variant discussed here exhibits enhanced conjugation, potentially improving catalytic activity in electron-transfer processes.

Synthesis and Optimization

Key Synthetic Routes

The synthesis involves a multi-step approach:

• Triazine Core Formation: Cyclization of cyanoguanidine with benzaldehyde derivatives under acidic conditions yields the 2,4-diphenyl-1,3,5-triazine scaffold.

• Biphenyl Boronic Ester Incorporation: Suzuki-Miyaura coupling attaches the boronic ester-functionalized biphenyl group to the triazine core.

Table 2: Representative Synthesis Parameters

Parameter	Details
Starting Material	2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine
Catalyst	Pd(dppf)Cl₂·CH₂Cl₂ (1.5 mol%)
Ligand	Bis(pinacolato)diboron
Solvent	Dioxane
Temperature	90°C
Yield	96.8% after crystallization with methanol

Reaction Mechanism

The palladium-catalyzed coupling proceeds via oxidative addition of the aryl bromide to Pd⁰, transmetallation with the boronic ester, and reductive elimination to form the carbon-carbon bond. The electron-deficient triazine core facilitates oxidative addition, while the pinacol boronic ester enhances solubility in nonpolar solvents.

Physical and Chemical Properties

Solubility and Stability

The compound is soluble in dichloromethane, dioxane, and tetrahydrofuran but insoluble in water. The pinacol boronic ester group imparts hydrolytic stability, enabling handling under ambient conditions for short periods.

Spectroscopic Characterization

• ¹H NMR: Aromatic protons resonate at δ 7.2–8.5 ppm, with distinctive singlets for the triazine ring protons.

• ¹¹B NMR: A peak at δ 30–32 ppm confirms the presence of the boronic ester.

• Mass Spectrometry: ESI-MS shows a molecular ion peak at m/z 511.4 [M+H]⁺.

Applications in Organic Synthesis

Suzuki-Miyaura Cross-Coupling

The compound serves as a premium arylboronic ester precursor for constructing biaryl systems. For example, coupling with aryl halides yields extended π-conjugated systems for optoelectronic materials.

Pharmaceutical Intermediates

While direct biomedical applications are restricted (labeled "for research use only"), its derivatives are investigated as kinase inhibitors due to the triazine moiety's ability to coordinate ATP-binding pockets.

Challenges and Considerations

Purification Difficulties

The high molecular weight (511.4 g/mol) and hydrophobic nature necessitate chromatographic purification, reducing scalability. Crystallization from methanol provides partial resolution but risks co-precipitation of byproducts.

Sensitivity to Reaction Conditions

Decomposition occurs above 100°C or under strong acidic/basic conditions, limiting reaction design. Anhydrous environments are critical to prevent boronic ester hydrolysis.

Recent Developments and Future Directions

Flow Chemistry Adaptations

Continuous-flow systems (2025) have reduced reaction times to 2 hours by enhancing heat/mass transfer, addressing scalability issues.

Photocatalytic Applications

Emerging studies (2024–2025) exploit the triazine-boronic ester system as a photosensitizer in metal-free C–H activation reactions, achieving turnover numbers (TON) > 500.